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Compound of Interest

Compound Name: 5-Carboxypyridine-3-boronic acid

Cat. No.: B1273509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Carboxypyridine-3-boronic acid, also known as 5-borononicotinic acid, is a bifunctional

molecule of significant interest in medicinal chemistry and organic synthesis. Its structure

incorporates both a carboxylic acid and a boronic acid functional group on a pyridine ring,

making it a versatile building block for the creation of complex molecular architectures. The

presence of the pyridine nitrogen, carboxylic acid, and boronic acid moieties imparts unique

electronic and binding properties, positioning it as a valuable component in the design of novel

therapeutic agents and functional materials. This technical guide provides an in-depth overview

of the core physicochemical properties of 5-carboxypyridine-3-boronic acid, detailed

experimental protocols for their determination, and a discussion of its potential applications.

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-carboxypyridine-3-boronic
acid is fundamental for its application in research and development. These properties influence

its solubility, stability, reactivity, and pharmacokinetic profile.
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Property Value Reference

Molecular Formula C₆H₆BNO₄ [1]

Molecular Weight 166.93 g/mol [1]

CAS Number 913836-03-0 [1]

Appearance Solid

Melting Point 226-230 °C [1]

Boiling Point 486.3 °C at 760 mmHg [1]

Density 1.5 g/cm³ [1]

Solubility

No experimental data

available. Boronic acids

generally exhibit low solubility

in water, which can be

enhanced by the addition of

sugars. Their solubility in

organic solvents varies, with

higher solubility often observed

in ethers and ketones and

lower solubility in

hydrocarbons.

[2][3]

pKa

No experimental data

available. Arylboronic acids

typically have pKa values in

the range of 4-10. The

presence of both a carboxylic

acid and the pyridine nitrogen

will result in multiple ionization

states.

[4]

logP (predicted) A predicted XlogP value is

available, though the specific

value is not consistently

reported across all sources.

The partition coefficient is a

[5]
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critical parameter for predicting

drug-likeness.

InChI

InChI=1S/C6H6BNO4/c9-

6(10)4-1-5(7(11)12)3-8-2-4/h1-

3,11-12H,(H,9,10)

[1]

SMILES
B(C1=CC(=CN=C1)C(=O)O)

(O)O
[1]

Experimental Protocols
Accurate determination of physicochemical properties is crucial for the successful application of

5-carboxypyridine-3-boronic acid. Below are detailed methodologies for key experiments.

Solubility Determination (Dynamic Method)
The dynamic or synthetic method is a common technique for determining the solubility of

boronic acids in various solvents.

Principle: This method involves visually or instrumentally monitoring the dissolution of a solid in

a liquid upon controlled heating to determine the temperature at which complete dissolution

occurs for a given composition.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Temperature probe

Light source and a photodetector or a turbidity sensor

Programmable thermostat

Procedure:

A precise amount of 5-carboxypyridine-3-boronic acid and the selected solvent are

weighed and placed into the jacketed glass vessel.
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The mixture is stirred continuously while the temperature is slowly increased at a constant

rate (e.g., 0.1-0.5 °C/min).

The turbidity of the solution is monitored. The temperature at which the last solid particles

disappear and the solution becomes clear is recorded as the solubility temperature.

This process is repeated with different compositions of the solute and solvent to construct a

solubility curve.

Sample Preparation Experiment Data Analysis

Weigh Solute and Solvent Add to Jacketed Vessel Stir and Heat at Constant Rate Monitor Turbidity Record Dissolution Temperature Repeat for Different Compositions Construct Solubility Curve

Prepare Solution of Known Concentration

Calibrate pH Meter

Titrate with Standardized Base

Record pH after Each Addition

Plot pH vs. Titrant Volume

Determine pKa from Half-Equivalence Point
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5-Carboxypyridine-3-boronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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